Cas no 82265-37-0 (1,3-bis(methoxymethoxy)-5-methylbenzene)

• Product Name: 1,3-bis(methoxymethoxy)-5-methylbenzene
• CAS No: 82265-37-0
• MF: C₁₁H₁₆O₄
• MW: 212.242343902588
• MDL: MFCD31923969
• CID: 2803476
• PubChem ID: 11148547
• Update Time: 2025-06-10

1,3-bis(methoxymethoxy)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(methoxymethoxy)-5-methylbenzene
• Benzene, 1,3-bis(methoxymethoxy)-5-methyl-
• DTXCID20407739
• HDA26537
• SCHEMBL8751846
• G40722
• EN300-314018
• 82265-37-0
• DTXSID80456920

• MDL： MFCD31923969
• Inchi： 1S/C11H16O4/c1-9-4-10(14-7-12-2)6-11(5-9)15-8-13-3/h4-6H,7-8H2,1-3H3
• InChI Key： JBJGMEIQNATBCH-UHFFFAOYSA-N
• SMILES： O(COC)C1C=C(C=C(C)C=1)OCOC

Computed Properties

• Exact Mass: 212.10485899Da
• Monoisotopic Mass: 212.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.9Ų

Additional information on 1,3-bis(methoxymethoxy)-5-methylbenzene

Professional Introduction to 1,3-bis(methoxymethoxy)-5-methylbenzene (CAS No. 82265-37-0)

1,3-bis(methoxymethoxy)-5-methylbenzene, identified by its CAS number 82265-37-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique aromatic structure with methoxymethoxy substituents, exhibits distinct chemical properties that make it a valuable candidate for various applications in synthetic chemistry and material science. The presence of multiple methoxy groups enhances its reactivity, making it a versatile intermediate in the synthesis of more complex molecules.

The molecular structure of 1,3-bis(methoxymethoxy)-5-methylbenzene consists of a benzene ring substituted with two methoxymethoxy groups at the 1 and 3 positions, along with a methyl group at the 5 position. This arrangement imparts specific electronic and steric properties to the molecule, influencing its interactions with other chemical entities. The methoxymethoxy groups are particularly noteworthy, as they introduce oxygen atoms that can participate in hydrogen bonding and other forms of molecular recognition, making the compound useful in designing ligands and catalysts.

In recent years, 1,3-bis(methoxymethoxy)-5-methylbenzene has been explored in the development of novel pharmaceutical agents. Its aromatic core and functionalized side chains provide a scaffold for creating molecules with potential biological activity. Researchers have been particularly interested in its derivatives as candidates for antimicrobial and anti-inflammatory drugs. The methoxymethoxy groups can be modified or removed to tailor the pharmacokinetic properties of the resulting compounds, allowing for optimization of drug delivery and efficacy.

One of the most exciting applications of 1,3-bis(methoxymethoxy)-5-methylbenzene is in the field of polymer chemistry. The compound's ability to undergo polymerization reactions makes it a promising monomer for developing advanced materials with tailored properties. For instance, researchers have investigated its use in creating conductive polymers that could find applications in electronics and energy storage devices. The methoxymethoxy groups can influence the solubility and processability of the resulting polymers, enabling their use in various industrial processes.

The synthesis of 1,3-bis(methoxymethoxy)-5-methylbenzene involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the functionalization of a benzene derivative using methanol and formaldehyde under acidic or basic catalysis. The introduction of the methoxymethoxy groups requires careful optimization to ensure high yield and purity. Advances in catalytic methods have significantly improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for research and industrial purposes.

Recent studies have also highlighted the role of 1,3-bis(methoxymethoxy)-5-methylbenzene in environmental chemistry. Its stability under various conditions makes it a useful probe for studying degradation processes in natural systems. Additionally, its derivatives have been employed as markers in analytical techniques to detect and quantify environmental pollutants. The compound's unique chemical signature allows researchers to track its fate in ecosystems, providing insights into biodegradation pathways and environmental impact assessments.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of 1,3-bis(methoxymethoxy)-5-methylbenzene derivatives. By modifying its structure, scientists have developed compounds that exhibit inhibitory effects on various enzymes involved in disease pathways. For example, certain analogs have shown promise in inhibiting kinases associated with cancer cell proliferation. The methoxymethoxy groups play a crucial role in modulating binding affinity and selectivity, which are critical factors in drug design.

In conclusion, 1,3-bis(methoxymethoxy)-5-methylbenzene (CAS No. 82265-37-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists, material scientists, and pharmaceutical researchers alike. As our understanding of its properties continues to grow, so too will its applications in advancing technology and medicine.